N-(3-methoxyphenyl)-2-(4-morpholinyl)-2-oxoacetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-morpholin-4-yl-2-oxoacetamide
• InChI: InChI=1S/C13H16N2O4/c1-18-11-4-2-3-10(9-11)14-12(16)13(17)15-5-7-19-8-6-15/h2-4,9H,5-8H2,1H3,(H,14,16)
• InChI Key: LXYAURUDWRMULI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)N2CCOCC2
• Molecular Formula: C13H16N2O4
• DSSTOX Substance ID: DTXSID40984572
• Molecular Weight: 264.28 g/mol
• CAS No.: 6608-47-5

Description

N-(3-methoxyphenyl)-2-(4-morpholinyl)-2-oxoacetamide is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 264.11100700 g/mol and the complexity rating of the compound is 329. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Gastroprokinetic Activity

• Synthesis and Activity : A study focused on the synthesis of N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide and related compounds, revealing potent gastroprokinetic activity. The amide bond of 2-morpholinyl benzamides was crucial for this activity, suggesting potential therapeutic applications in gastroenterology (Kalo et al., 1995).

Analytical and Pharmacological Characterizations

• 'Legal Highs' and Psychoactive Substances : Research included the synthesis, analytical, and pharmacological characterization of morpholine analogues of psychoactive substances, providing insights into their effects and potential therapeutic uses (Colestock et al., 2018).

Anti-Tuberculosis Activity

• Synthesis and Evaluation : A one-pot synthesis of morpholinoacetamide derivatives was achieved, and their structures were characterized. Their in vitro anti-tuberculosis activities were investigated, contributing to the search for novel anti-tuberculosis agents (Bai et al., 2011).

Antimicrobial and Hemolytic Activities

• Evaluation of Derivatives : A study on 2-morpholinylphenyl acetamide derivatives revealed their antimicrobial and hemolytic activities. This work contributes to understanding the antimicrobial properties of such compounds (Gul et al., 2017).

Insecticidal Activity

• Pyridine Derivatives : Pyridine derivatives, including morpholine compounds, were synthesized and tested for insecticidal activity against aphids, demonstrating significant potential in pest control (Bakhite et al., 2014).

Chemical Compound Library Screening

• Targeting Osteoarthritis : A study identified a morpholinyl derivative as a potential candidate for treating osteoarthritis. It demonstrated attenuation of matrix-degrading enzymes in affected joints, indicating its therapeutic potential in early osteoarthritis management (Inagaki et al., 2022).

Corrosion Inhibition

• Mild Steel Corrosion Inhibitors : Research on Mannich bases, including morpholinyl derivatives, showed their efficacy as corrosion inhibitors for mild steel in acidic solutions, highlighting their potential in industrial applications (Nasser & Sathiq, 2017).